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Compound Focus: Bay-876

CAS No.: 1799753-84-6

Cat. No.: S520545

Core Compound Profile

The table below summarizes the key technical data for the GLUT1 inhibitor BAY-876.

Property Description

IUPAC Name N4-[1-[(4-Cyanophenyl)methyl]-5-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-7-fluoro-
2,4-quinolinedicarboxamide [1]

Molecular 496.42 g/mol [1] [2] [3]

Weight

CAS Number 1799753-84-6 [1] [4] [5]

Solubility Soluble in DMSO (e.g., 100 mM) [1] [2] [5]

Storage -20°C (stable for years as supplied; DMSO solutions stable for months at -20°C) [5]
[3]

Biological Potent, selective, orally active, and cell-permeable GLUT1 inhibitor [1] [4]

Activity

Mechanism of Action & Selectivity
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BAY-876 is a highly selective, competitive inhibitor that targets the first step in glycolysis: the transport of

glucose into the cell.

e Primary Target & Potency: BAY-876 potently inhibits Glucose Transporter 1 (GLUT1), which is
frequently overexpressed in many cancers to fuel their high glycolytic rate (the Warburg effect). Its
reported IC50 value for GLUT1 is 2 nM [1] [4] [2].

¢ Selectivity Profile: It demonstrates excellent selectivity for GLUT1 over other closely related
transporters, making it a superior chemical probe. The following table compares its potency against
different GLUT isoforms [1] [4]:

GLUT Isoform IC50 Value Selectivity vs. GLUT1
GLUT1 (SLC2A1) 2 nM -

GLUT4 (SLC2A4) 0.29 pM > 130-fold

GLUT3 (SLC2A3) 1.67 pM > 800-fold

GLUT2 (SLC2A2) 10.08 pM > 5000-fold

The diagram below illustrates the core mechanism of action of BAY-876 and its downstream cellular

consequences in a cancer cell.
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Experimental Evidence & Protocols

Recent studies have elucidated the anti-cancer effects of BAY-876 across various cancer types, providing

robust experimental protocols.

Colorectal Cancer (CRC) Models (2025)

A 2025 study investigated the effects of BAY-876 on five human CRC cell lines (HCT116, DLDI,
COLO0205, LoVo, and Caco-2) and in a mouse xenograft model [6].
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¢ In Vitro Protocol:
o Cell Lines: HCT116, DLD1, COLO205, LoVo, Caco-2.
o Viability Assay: Cells were seeded in 96-well plates and treated with a range of BAY-876
concentrations. After 24 hours, cell viability was measured using an MTS assay [6].
o Proliferation Assay: For growth curves, cells were cultured in 6-well plates and treated with
BAY-876 for three days, after which they were counted with an automated cell counter [6].
¢ Key Findings:
o BAY-876 treatment inhibited cell proliferation across multiple CRC lines.
o Itinduced a metabolic shift, enhancing mitochondrial respiration. This led to increased

reactive oxygen species (ROS) and elevated apoptosis rates [6].
¢ In Vivo Protocol:

o A mouse xenograft model was established using HCT116 cells.
o BAY-876 was dissolved in carboxymethylcellulose (CMC) for in vivo administration.
o The study reported clear tumor-inhibitory effects in the treated groups [6].

Head and Neck Squamous Cell Carcinoma (HNSCC) Models
(2024)

A 2024 study explored BAY-876 as a single agent and in combination therapy for HNSCC [7].

¢ Glucose Uptake Assay:
o Method: Used a fluorescent glucose biosensor (FLII12Pglu-700u,56) for real-time live-cell
imaging.
o Procedure: HNSCC cells were treated with BAY-876 (10 nM to 100 uM). The biosensor
confirmed that BAY-876 significantly blocked glucose uptake after the addition of 25 mM
glucose to the media [7].
¢ Combination Therapy:
o Strategy: Co-treatment of BAY-876 with bitter taste receptor (T2R) agonists.
o Result: The combination of low-concentration BAY-876 and T2R agonists showed enhanced
apoptotic effects, suggesting a promising synergistic strategy to overcome tumor resistance

[7].

Novel Delivery System for Imnmunotherapy (2025)

A 2025 study designed an advanced delivery system to improve the targeting and efficacy of BAY-876 [8].

e Experimental Approach:
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o Vehicle: Loaded BAY-876 into extracellular vesicles derived from cancer-associated fibroblasts

(CAF-derived EVs, or cEVs).

o Targeting: These cEVs specifically deliver BAY-876 to GLUT1-high CAFs and tumor cells.
¢ Key Outcome: The cEV-BAY-876 complex successfully reversed the immunosuppressive tumor
microenvironment, decreased tissue stiffness, and enhanced the infiltration of cancer-fighting CD8+ T
cells. When combined with an anti-PD-L1 antibody, it exerted strong synergistic anti-cancer

effects [8].

Purchasing Information for Research

BAY-876 is sold for research use only. The following suppliers are reputable sources, but you must contact

them directly for current pricing and availability.

Catalog Number

Supplier Notes
PP Example

Tocris Bioscience [1] 6199 Provides detailed solubility data, references, and
technical resources.

MedChemExpress HY-100017 Offers various package sizes (e.g., 5 mg, 10 mg,

(MCE) [4] 25 mg).

Selleck Chemicals [2] S8372 Lists in vivo formulation guides (e.g., in CMC-Na
or corn oil).

Cayman Chemical [9] 19961 A well-established supplier of biochemicals.

Focus Biomolecules [5] 10-4708

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. BAY 876 | Glucose Transporters [tocris.com]

2. BAY-876 | GLUT inhibitor | Mechanism | Concentration [selleckchem.com]

3. BAY-876 - MedChem Express [bioscience.co.uk]

4. BAY-876 | GLUT1 Inhibitor [medchemexpress.com]

5. BAY-876 | GLUT1 inhibitor [focusbiomolecules.com]

6. GLUT1 inhibition by BAY-876 induces metabolic changes and ... [pmc.nchi.nim.nih.gov]
7. GLUT1 inhibitor BAY-876 induces apoptosis and enhances ... [nature.com]

8. Cancer-associated fibroblast-derived extracellular vesicles ... [sciencedirect.com]

9. BAY-876 (CAS Number: 1799753-84-6) [caymanchem.com]

To cite this document: Smolecule. [BAY-876 purchase research chemical]. Smolecule, [2026]. [Online
PDF]. Available at: [https://www.smolecule.com/products/b520545#bay-876-purchase-research-

chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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